Cas no 955793-24-5 (N'-2-(methylsulfanyl)phenyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-2-(methylsulfanyl)phenyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 955793-24-5
• MF: C₂₃H₂₉N₃O₂S
• MW: 411.560264348984
• CID: 6074903
• PubChem ID: 16837432
• Update Time: 2025-07-19

N'-2-(methylsulfanyl)phenyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(methylsulfanyl)phenyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• N'-(2-methylsulfanylphenyl)-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• N'-[2-(methylsulfanyl)phenyl]-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• AKOS024635006
• F2271-0417
• 955793-24-5
• N1-(2-(methylthio)phenyl)-N2-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide

• Inchi： 1S/C23H29N3O2S/c1-3-14-26-15-6-7-18-16-17(10-11-20(18)26)12-13-24-22(27)23(28)25-19-8-4-5-9-21(19)29-2/h4-5,8-11,16H,3,6-7,12-15H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： CCPHORALLVNRNZ-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CC2=C(C=1)CCCN2CCC)(=O)C(NC1=CC=CC=C1SC)=O

Computed Properties

• Exact Mass: 411.19804835g/mol
• Monoisotopic Mass: 411.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 86.7Ų

Additional information on N'-2-(methylsulfanyl)phenyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

Comprehensive Analysis of N'-2-(methylsulfanyl)phenyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 955793-24-5)

The compound N'-2-(methylsulfanyl)phenyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide, identified by its CAS No. 955793-24-5, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a 1-propyl-1,2,3,4-tetrahydroquinolin-6-yl moiety with a methylsulfanylphenyl group, linked through an ethanediamide bridge. This configuration suggests potential applications in drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally complex molecules like 955793-24-5. Researchers are increasingly focusing on small-molecule modulators for neurodegenerative diseases and metabolic disorders, where this compound’s tetrahydroquinoline core could play a pivotal role. Its methylsulfanyl group may also contribute to enhanced bioavailability, a critical factor in modern pharmacokinetic optimization.

The synthesis of N'-2-(methylsulfanyl)phenyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often optimized using green chemistry principles, aligning with the growing demand for sustainable pharmaceutical manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for verifying its purity and structural integrity.

In the context of personalized medicine, this compound’s potential as a selective enzyme inhibitor is under scrutiny. For instance, its tetrahydroquinoline scaffold resembles motifs found in kinase inhibitors, a hot topic in cancer therapeutics. Meanwhile, the methylsulfanyl moiety could facilitate drug-target interactions, a key area in computational chemistry studies.

From a commercial perspective, CAS No. 955793-24-5 is gaining traction in high-throughput screening libraries. Its molecular diversity makes it a candidate for fragment-based drug design, a strategy dominating biotech innovation discussions. Furthermore, its stability under physiological conditions positions it favorably for preclinical development pipelines.

Environmental and regulatory considerations are also paramount. The compound’s biodegradability profile and ecotoxicological data are being evaluated to meet REACH compliance standards. This aligns with global trends toward safer chemical alternatives in the life sciences sector.

In summary, N'-2-(methylsulfanyl)phenyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide represents a compelling case study at the intersection of medicinal chemistry and molecular design. Its multifaceted applications—from drug discovery to material science—underscore its relevance in contemporary scientific discourse.